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Compound of Interest

Compound Name: Phenyl Bromoacetate

Cat. No.: B105193

An In-depth Technical Guide to Phenyl Bromoacetate (CAS 620-72-4)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phenyl Bromoacetate (CAS 620-
72-4), a versatile reagent in organic synthesis and a functional compound in industrial
applications. This document covers its physicochemical properties, synthesis and purification
protocols, chemical reactivity, applications, and essential safety and handling information.

Physicochemical Properties

Phenyl bromoacetate is an aromatic ester characterized as a colorless to slightly yellow

transparent liquid or a light yellow crystalline solid.[1] Its key physical and chemical properties
are summarized below.
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Property Value Reference
CAS Number 620-72-4 [11[2][3][4]
Molecular Formula CsH7BrO:z [11[2][3]
Molecular Weight 215.04 g/mol [1]
Colorless to slightly yellow
Appearance liquid or light yellow crystalline [1]
solid
Melting Point 31-33°C [L1[31[41[5]
Boiling Point 134 °C at 15 mmHg [31141[5]
Density 1.508 g/mL at 25 °C [1103114]
Flash Point >230 °F (>110 °C) [11[3][5]

Refractive Index

1.559

[1]

Solubility

Soluble in ethanol and ether;
insoluble in water.[1][3][4][5]

Vapor Pressure

0.0112 mmHg at 25°C

[3](5]

Purity (Typical)

>98.0% (by GC)

[1]

Synthesis and Purification

The primary method for synthesizing Phenyl Bromoacetate involves the esterification of

phenol with bromoacetyl bromide.[1]

Experimental Protocol: Synthesis of Phenyl

Bromoacetate

This protocol describes a general procedure for the synthesis of Phenyl Bromoacetate.

Materials:

¢ Phenol
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Bromoacetyl bromide

A suitable solvent (e.g., Dichloromethane or Cyclohexane)

A suitable base (e.g., Pyridine or Triethylamine) to neutralize the HBr byproduct

Separatory funnel

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve phenol in the chosen solvent.

Cool the solution in an ice bath to 0-5 °C.

Slowly add the base to the solution while stirring.

Add bromoacetyl bromide dropwise to the cooled solution. Maintain the temperature below
10 °C during the addition.

After the addition is complete, allow the mixture to warm to room temperature and stir for
several hours to ensure the reaction goes to completion.

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCI) to remove
excess base, followed by a dilute sodium bicarbonate solution to remove unreacted acidic
components, and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSOas or Na2S0a).
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« Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude Phenyl Bromoacetate.

Synthesis Workflow
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5. React at Room
Temperature
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Caption: Workflow for the synthesis of Phenyl Bromoacetate.
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Experimental Protocol: Purification

The crude product can be purified by vacuum distillation or recrystallization.

Procedure (Vacuum Distillation):

Set up a vacuum distillation apparatus.

Place the crude Phenyl Bromoacetate in the distillation flask.

Heat the flask gently under vacuum.

Collect the fraction that distills at 134 °C at a pressure of 15 mmHg.[3][4] This will yield the
purified Phenyl Bromoacetate.

Chemical Reactivity and Applications

Phenyl bromoacetate is a valuable intermediate in organic synthesis, primarily utilized for its
reactivity as an alkylating agent.

o Pharmaceutical Synthesis: It serves as a key building block in the preparation of complex
pharmaceutical molecules. Notable examples include the synthesis of 1,2,3-triazole
derivatives, which are being investigated as cannabinoid CB1 receptor antagonists, and[1][6]
[7]triazino[4,3-a] benzimidazole acetic acid derivatives, which show potential as selective
aldose reductase inhibitors.[1][4][5]

o Alkylation Reagent: The presence of the bromine atom makes the adjacent methylene group
susceptible to nucleophilic attack, allowing for the introduction of a phenoxycarbonylmethyl
group onto various substrates.

 Industrial Preservative: Beyond its role in synthesis, Phenyl Bromoacetate is used as a
preservative in industrial products like paints and metal cutting fluids, where it helps prevent
microbial degradation.[1][3][8][9]
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General Alkylation Reaction

Nucleophile (Nu-)

Phenyl Bromoacetate
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Caption: General reaction pathway showing Phenyl Bromoacetate as an alkylating agent.

Safety and Handling
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Phenyl Bromoacetate is considered a hazardous substance and requires careful handling.[6]

[7]

Hazard ldentification

Hazard Class GHS Code Statement Reference
Acute Toxicity, Oral H302 Harmful if swallowed. [7]
Skin o

) o H315 Causes skin irritation. [7][10][11]
Corrosion/Irritation
Serious Eye Causes serious eye

o H319 o [7][10][11]
Damage/Irritation irritation.
Specific target organ May cause respirator
pectic largetorgan 355 e Y 7t

toxicity irritation.

Safe Handling and Storage

o Handling: Use in a well-ventilated area.[6][7] Avoid all personal contact, including inhalation
of dust or vapors.[6] Wear appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a dust respirator if handling the solid form.[6] Do not eat, drink, or
smoke when using this product.[7]

o Storage: Keep containers securely sealed when not in use.[6] Store in a dry, dark place at
room temperature.[3][5] It is incompatible with strong oxidizing agents and strong bases.[10]

o Spills: For minor spills, clean up immediately using dry procedures to avoid generating dust.
[6] For major spills, evacuate the area and alert emergency responders. Prevent spillage
from entering drains or waterways.[6]
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Spill Cleanup Workflow
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Caption: Workflow for handling spills of Phenyl Bromoacetate.

Toxicological Information
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There is no significant acute toxicological data identified in the literature search.[6] However,
some evidence suggests that repeated or long-term occupational exposure may lead to
cumulative health effects.[6] Animal studies indicate a potential for developmental toxicity.[6] It
is classified as harmful if swallowed and causes skin and serious eye irritation.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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